
The Toxicological Profile of Benzyl Octyl
Adipate: A Review of Available Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl octyl adipate

Cat. No.: B044164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the

toxicological profile and safety assessment of Benzyl octyl adipate. A comprehensive safety

evaluation is hindered by a significant lack of published experimental data. The information

presented herein is intended for informational purposes and should not be considered a

complete toxicological assessment.

Introduction
Benzyl octyl adipate (CAS No. 3089-55-2) is a diester of benzyl alcohol and octanol with

adipic acid. It is used in various industrial applications, including as a plasticizer. Despite its

commercial use, a thorough investigation of its chemical, physical, and toxicological properties

has not been publicly documented. This guide aims to consolidate the existing, albeit limited,

safety-related information and highlight the significant data gaps in the toxicological profile of

this compound.

Toxicological Data Summary
The available information on the toxicological effects of Benzyl octyl adipate is sparse and

primarily derived from Material Safety Data Sheets (MSDS) and data compilations that largely

report a lack of specific experimental studies. Quantitative toxicological data from standardized

tests are not readily available in the public domain.
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Table 1: Summary of Available Toxicological Information for Benzyl Octyl Adipate

Toxicological Endpoint Result/Observation Data Source/Method

Acute Oral Toxicity No data available Not Determined[1]

Acute Dermal Toxicity No data available Not Determined[1]

Acute Inhalation Toxicity
May cause respiratory

irritation.[2]
Not Determined[1]

Skin Corrosion/Irritation No data available -

Serious Eye Damage/Irritation No data available -

Respiratory or Skin

Sensitization

Prolonged or repeated

exposure may cause allergic

reactions in certain sensitive

individuals.[2]

Quantitative Structure Activity

Relationship (QSAR)

modeling[2]

Germ Cell Mutagenicity No data available -

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as a probable, possible or

confirmed human carcinogen

by IARC.[2]

IARC Monograph Evaluation

Reproductive Toxicity No data available -

Specific Target Organ Toxicity

(Single Exposure)

Inhalation may cause

respiratory irritation.[2]
-

Specific Target Organ Toxicity

(Repeated Exposure)
No data available -

Aspiration Hazard No data available -

Experimental Protocols
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A critical deficiency in the public record for Benzyl octyl adipate is the absence of detailed

experimental protocols for toxicological assessments. Standardized OECD, EPA, or other

recognized guideline studies for endpoints such as acute toxicity, skin and eye irritation,

sensitization, genotoxicity, and reproductive toxicity have not been found in the public literature.

The mention of QSAR for sensitization potential suggests a computational assessment rather

than in vivo or in vitro testing.[2]

Logical Framework for Safety Assessment
In the absence of direct experimental data, a logical workflow for a preliminary safety

assessment would rely on read-across from structurally similar compounds and in silico

predictions.
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Caption: A logical workflow for the preliminary safety assessment of a data-poor substance.
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Conclusion and Recommendations
The toxicological profile of Benzyl octyl adipate is largely uncharacterized. The available

information is insufficient to conduct a comprehensive safety assessment. The repeated "no

data available" across multiple critical toxicological endpoints highlights a significant knowledge

gap.[2][3] While QSAR modeling suggests a potential for skin sensitization, this has not been

confirmed by empirical data.[2]

For researchers, scientists, and drug development professionals considering the use of Benzyl
octyl adipate in applications where human exposure is likely, it is strongly recommended that a

suite of toxicological studies be conducted according to internationally recognized guidelines.

This should include, at a minimum, assessments of:

Acute toxicity (oral, dermal, inhalation)

Skin and eye irritation and corrosion

Skin sensitization

Genotoxicity (e.g., Ames test, in vitro micronucleus assay)

Repeated dose toxicity

Reproductive and developmental toxicity

Without such data, a credible risk assessment for human health cannot be performed. The lack

of information underscores the importance of thorough toxicological evaluation for all chemical

substances, even those with established industrial uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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